molecular formula C8H12N2OS B1367099 6-isopropyl-5-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

6-isopropyl-5-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

Cat. No.: B1367099
M. Wt: 184.26 g/mol
InChI Key: LSOBUGKQMQYIGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-isopropyl-5-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C8H12N2OS and its molecular weight is 184.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H12N2OS

Molecular Weight

184.26 g/mol

IUPAC Name

5-methyl-6-propan-2-yl-2-sulfanylidene-1H-pyrimidin-4-one

InChI

InChI=1S/C8H12N2OS/c1-4(2)6-5(3)7(11)10-8(12)9-6/h4H,1-3H3,(H2,9,10,11,12)

InChI Key

LSOBUGKQMQYIGL-UHFFFAOYSA-N

Canonical SMILES

CC1=C(NC(=S)NC1=O)C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To anhydrous ethanol (110 mL) was added sodium metal (1.16 g, 50.4 mmol) and the mixture was stirred until dissolution was complete. To this solution was added thiourea (1.79 g, 23.5 mmol) and ethyl 2,4-dimethyl-3-oxopentanoate (2.89 g, 16.8 mmol). The reaction mixture was stirred at 85° C. for 20 h then cooled and concentrated. The residue was diluted with water, the pH adjusted to 4 with 1 N hydrochloric acid then extracted with ethyl acetate (3×80 mL). The combined organic layers were washed with brine, dried over anhydrous sodium sulfate, filtered and concentrated to provide 6-isopropyl-5-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (2.40 g, 78% yield) as a tan solid that was used without further purification. C8H12N2OS: 185 (MH+).
Quantity
1.79 g
Type
reactant
Reaction Step One
Quantity
2.89 g
Type
reactant
Reaction Step One
Quantity
1.16 g
Type
reactant
Reaction Step Two
Quantity
110 mL
Type
solvent
Reaction Step Two

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